Cas no 956784-97-7 (1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 956784-97-7
• MF: C₁₃H₁₀FN₃S
• MW: 259.302004337311
• MDL: MFCD02090300
• CID: 3062038
• PubChem ID: 2742741
• Update Time: 2025-07-23

1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(2-thienyl)-1H-pyrazol-5-amine
• 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• 2-(4-fluorophenyl)-5-thiophen-2-ylpyrazol-3-amine
• HMS1450J03
• AKOS005827363
• CS-0283819
• BRD-K91770637-001-01-2
• 956784-97-7
• 1-(4-fluorophenyl)-3-thien-2-yl-1H-pyrazol-5-amine
• IDI1_018276
• Maybridge3_006889
• EN300-86756

• MDL： MFCD02090300
• Inchi： 1S/C13H10FN3S/c14-9-3-5-10(6-4-9)17-13(15)8-11(16-17)12-2-1-7-18-12/h1-8H,15H2
• InChI Key： NIMXUWHIYXBOGF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N)N(C2C=CC(=CC=2)F)N=1

Computed Properties

• Exact Mass: 259.058
• Monoisotopic Mass: 259.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine

Recent Advances in the Study of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS: 956784-97-7): A Promising Scaffold for Drug Development

The compound 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS: 956784-97-7) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have highlighted its potential as a versatile pharmacophore, with applications in oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine derivatives. The study employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The team utilized NMR spectroscopy and mass spectrometry to confirm the structure of the synthesized compounds, ensuring the accuracy of their findings. The study also explored the structure-activity relationship (SAR) of these derivatives, identifying key modifications that enhance their biological activity.

Another significant advancement comes from a preclinical study published in Bioorganic & Medicinal Chemistry Letters, which evaluated the anticancer properties of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine. The compound demonstrated potent inhibitory activity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and caspase-9, suggesting its potential as a targeted therapy for cancer. Furthermore, the compound exhibited low cytotoxicity against normal cells, indicating a favorable safety profile.

In the field of neurology, a recent study in the European Journal of Medicinal Chemistry explored the neuroprotective effects of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine. The researchers found that the compound significantly reduces oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for its therapeutic efficacy in neurological disorders.

Additionally, recent research has investigated the antimicrobial properties of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine. A study published in Antimicrobial Agents and Chemotherapy reported that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest that the compound could serve as a lead structure for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

In conclusion, 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS: 956784-97-7) represents a highly versatile and promising scaffold in drug discovery. Its demonstrated efficacy in oncology, neurology, and infectious diseases, coupled with its favorable safety profile, makes it a valuable candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and conducting in vivo studies to validate its therapeutic potential. The continued exploration of this compound and its derivatives is likely to yield significant advancements in the field of medicinal chemistry.